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Compound of Interest

2(1H)-Quinoxalinone, 1,3-
Compound Name:

diphenyl-
CAS No.: 16194-28-8
Cat. No.: B12013326

Get Quote

\ J

Part 1: Executive Summary & Immediate Action

Core Directive: This compound is a polycyclic aromatic heterocycle.[1] While not listed on
federal P-lists or U-lists (US EPA), it must be managed as a Hazardous Organic Waste due to
its biological activity potential and lack of comprehensive toxicological data.[2] Incineration is
the only authorized disposal method.[1]

Immediate Handling Rules:
e Do Not Flush: Strictly prohibited from entering municipal water systems.[1]

o Segregate: Keep separate from strong oxidizers (e.g., permanganates, peroxides) to prevent
exothermic decomposition.[1]

+ Contain: Collect as solid waste or compatible solvent waste (non-halogenated or
halogenated depending on the solvent used).[1]

Part 2: Chemical Profile & Hazard Identification
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To dispose of a chemical safely, you must understand its behavior.[1][3] This compound is
structurally distinct from the more common 2,3-diphenylquinoxaline; the presence of the
carbonyl group and N-phenyl substitution alters its solubility and reactivity profile.[2]

Property Data / Characteristic Operational Implication

] 1,3-Diphenyl-2(1H)- Use full name on waste tags.
Chemical Name ] )
quinoxalinone [11[2]

Verify against container label.

CAS Number 16194-28-8
[11[2]
High carbon/nitrogen content;
Molecular Formula C20H14N20 suitable for fuel
blending/incineration.[1]
) ) ) Dust generation is a primary
Physical State Solid (Crystalline powder) ) o
inhalation risk.[1]
N Water is ineffective for cleaning
Solubility (Water) Insoluble )
spills.[1]
- ] Soluble in DCM, Chloroform, Use Acetone or DCM for
Solubility (Organic) o
DMSO decontamination.

Treat as GHS Category 2
(Skin/Eye) and Cat 4 (Oral
Toxicity) under the

Hazard Class Irritant / Potential Toxicant

Precautionary Principle.[1][2]

Part 3: The Self-Validating Disposal System

As a Senior Scientist, | advocate for Self-Validating Protocols. This means the procedure itself
prevents errors.[1] For this compound, the system relies on Phase Segregation.[1]

The "Phase-Lock" Rule:

« If Solid: It remains solid.[1] Do not dissolve it just to dispose of it. Pack it as solid waste.
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e If Solution: Identify the solvent first.[1] The solvent dictates the waste stream, not the solute
(unless the solute is highly regulated, which this is not).[2]

Mechanism of Action (Why this matters):

1,3-diphenyl-2(1H)-quinoxalinone is stable but can act as a photosensitizer or biologically
active agent.[2] By keeping it in the solid phase, you minimize the surface area available for
unexpected reactions or volatilization.[1]

Part 4: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Chemical

o Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth high-density polyethylene (HDPE) jar.

» Double Containment: Place the primary container inside a second clear bag or a larger
waste drum.

o Labeling: Affix a hazardous waste tag immediately.[1]
o Constituents: "1,3-Diphenyl-2(1H)-quinoxalinone (100%)"[2]
o Hazard Checkbox: Toxic, Irritant.[1][4]

o Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Mother Liquors (Reaction Mixtures)

If the compound is dissolved in a solvent (e.g., Dichloromethane or Ethanol):

o Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-
Halogenated (e.g., Acetone, Ethanol).[1][2]

o Stream Selection:
o DCM Solution: Pour into "Halogenated Organic Waste" carboy.[1]

o Ethanol/Acetone Solution: Pour into "Non-Halogenated Flammable Waste" carboy.[1]
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» Precipitation Check: If the compound precipitates upon mixing with the waste container
contents, do not force it.[1] Create a separate waste stream labeled "High Solids Organic
Waste" to prevent clogging carboy openings.

Scenario C: Spill Cleanup & Decontamination

Since water is ineffective, follow this "Solvent-Lift" technique:

Dry Sweep: If dry powder, gently sweep into a dust pan using a brush.[1] Avoid creating dust.
[1][4][5] Place in solid waste.

Solvent Wash: Wet a paper towel with Acetone (preferred) or Ethanol.[1] Wipe the surface.[1]
[3] The organic solvent will solubilize the residue.[1]

Final Wash: Wash the area with soap and water to remove the solvent film.[1]

Waste: Place all solvent-contaminated paper towels into the Solid Hazardous Waste bin
(Debris), not the regular trash.

Part 5: Visual Decision Workflow

The following diagram illustrates the decision logic for disposing of 1,3-diphenyl-2(1H)-
quinoxalinone.
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Waste Generation:
1,3-diphenyl-2(1H)-quinoxalinone

Determine Physical State

Pure Solid / Powder Dissolved in Solution

'

Pack in HDPE Jar or
Double Poly Bag

Identify Solvent Base

Halogenated Solvent

Non-Halogenated Solvent
(e.g., DCM, Chloroform)

(e.g., Ethanol, Acetone)

Dispose in: Dispose in: Dispose in:
SOLID HAZARDOUS Waste Drum HALOGENATED Waste Carboy FLAMMABLE Waste Carboy

LABELING REQUIRED:
"Toxic, Irritant, Organic'

Click to download full resolution via product page

Caption: Decision matrix for segregating 1,3-diphenyl-2(1H)-quinoxalinone waste streams
based on physical state and solvent compatibility.

Part 6: Regulatory Compliance & Documentation
Waste Classification (RCRA - USA)
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While 1,3-diphenyl-2(1H)-quinoxalinone is not explicitly listed (P or U list), it is a Non-RCRA
Regulated Waste that must be managed as hazardous due to the "Generator Knowledge"
clause (40 CFR 262.11).[2] Generators must assume toxicity for unlisted pharmaceutical
intermediates.[1]

o EPA Waste Code: If ignitable (in solvent), use D001.[1][2] If toxic (via TCLP, unlikely but
possible), use D004-D043.[2]

o Best Practice Code: Most institutions use a generic code for "Non-Regulated Toxic Solids"
(e.g., "TX-01") for internal tracking.[1][2]

Transport (DOT)[1][2]

e Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if >5kg and
aguatic toxicity is suspected) OR Non-Regulated Solid (for small research quantities).[1][2]

e Labeling: Class 9 (Miscellaneous) is recommended for bulk shipment to the incinerator.[1]

References
e PubChem Compound Summary.1,3-Diphenyl-2(1H)-quinoxalinone (CAS 16194-28-8).[2]

National Center for Biotechnology Information.[1] [Link][2]

o US Environmental Protection Agency.Criteria for the Definition of Solid Waste and Solid and
Hazardous Waste Exclusions (40 CFR Part 261).[1][Link][1][2]

e American Chemical Society.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[1] National Academies Press.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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© 2026 BenchChem. All rights reserved. 6/8 Tech Support


http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/13606622
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
http://article.sapub.org/10.5923.j.ajoc.20150501.03.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.nap.edu/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b12013326?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12013326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
e 3. labchem-wako.fujiflm.com [labchem-wako.fujifilm.com]

o 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 5. tcichemicals.com [tcichemicals.com]

» To cite this document: BenchChem. [Operational Guide: Proper Disposal Procedures for
2(1H)-Quinoxalinone, 1,3-diphenyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12013326/docs#operational-guide-proper-disposal-
procedures-for-2-1h-quinoxalinone-1-3-diphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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